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Compound of Interest

Compound Name: 4-Aminophenyl acetate

Cat. No.: B084002

This guide provides critical safety and logistical information for the handling and disposal of 4-
Aminophenyl acetate, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure safe laboratory
practices and mitigate risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Aminophenyl acetate, also known as Phenol, 4-amino-, 1-acetate, is classified with the
following hazards:

e Harmful if swallowed[1]

e Causes skin irritation[1]

o Causes serious eye irritation[1]

o May cause respiratory irritation[1]

Given these potential hazards, adherence to the following personal protective equipment (PPE)
guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment
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A summary of the recommended PPE for handling 4-Aminophenyl acetate is provided in the

table below. Selections are based on the identified hazards and general laboratory safety

standards.

Protection Type

Specific
Recommendations

Standard/Source

Eye and Face Protection

Wear chemical safety goggles

or a face shield.

OSHA 29 CFR 1910.133 / EN
166[2]

Skin Protection

Wear a lab coat or other
suitable protective clothing to

prevent skin contact.[2][3]

General Laboratory Practice

Hand Protection

Chemical-resistant, impervious
gloves are required. Nitrile

rubber is a suitable material.[4]

EN 374[4]

Example Specification:

Glove Material: Nitrile rubber [4]
Glove Thickness: 0.11 mm [4]
Breakthrough Time: > 480 min [4]

Respiratory Protection

If ventilation is inadequate or
dust is generated, use a
NIOSH-approved N95 dust
mask or a higher-level
respirator.[5] Work in a
chemical fume hood whenever

possible.[5]

NIOSH/MSHA Approved

Operational Plan for Safe Handling

A systematic approach to handling 4-Aminophenyl acetate is crucial from receipt to disposal.

The following workflow outlines the necessary steps to maintain a safe laboratory environment.

1. Engineering Controls:
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Always work in a well-ventilated area.[3]

For procedures that may generate dusts, mists, or vapors, use a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

. Handling and Use:

Avoid contact with skin, eyes, and clothing.[2]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Do not eat, drink, or smoke in areas where chemicals are handled.

Keep the container tightly closed when not in use.[3]

. Storage:

Store in a dry, cool, and well-ventilated place.[2][3]

Keep containers tightly closed.[2][3]

Store locked up.[3]

Store away from incompatible materials such as strong oxidizing agents.[2][3]

. Spill and Exposure Response:

Spill Cleanup: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills,
sweep up and shovel into suitable containers for disposal, avoiding dust generation.[2][3] For
liquid spills, absorb with an inert material.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. If eye irritation persists, get medical advice/attention.[2][3]
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» Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice/attention. Remove and wash contaminated clothing before reuse.[3]

 Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing. Call
a poison center or doctor if you feel unwell.[3]

 Ingestion: If swallowed, seek immediate medical attention.[1]

Disposal Plan

Proper disposal of 4-Aminophenyl acetate and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: Collect all waste containing 4-Aminophenyl acetate, including unused
product, contaminated lab supplies (e.g., gloves, absorbent paper), and empty containers, in
a designated and clearly labeled hazardous waste container.[5]

o Containerization: Use a chemically resistant, sealable container for waste collection. Ensure
the waste container is kept closed except when adding waste.[5]

¢ Regulatory Compliance: Dispose of contents and container to an approved waste disposal
plant in accordance with local, regional, and national hazardous waste regulations.[3]
Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2]

PPE Workflow for Handling 4-Aminophenyl Acetate
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Caption: Workflow for PPE selection, use, and disposal when handling 4-Aminophenyl
acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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